Cas no 1805840-92-9 (4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride)

• Product Name: 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride
• CAS No: 1805840-92-9
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4981606
• Update Time: 2025-05-26

4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride

• Inchi： 1S/C8H9ClF2N2O/c9-4-5-1-2-6(14-8(10)11)3-7(5)13-12/h1-3,8,13H,4,12H2
• InChI Key： NPOCPORDQGNMCJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1NN)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• XLogP3: 2.5
• Topological Polar Surface Area: 47.3

Additional information on 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride

Introduction to 4-(Difluoromethoxy)-2-hydrazinylbenzyl Chloride (CAS No. 1805840-92-9)

4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride, with the CAS number 1805840-92-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group and a hydrazinyl moiety, which contribute to its potential therapeutic applications and biological activities.

The difluoromethoxy group is known for its ability to modulate the physicochemical properties of molecules, enhancing their lipophilicity and metabolic stability. This feature is particularly valuable in drug design, where optimizing these properties can significantly improve the pharmacokinetic profile of a compound. The hydrazinyl moiety, on the other hand, is often associated with bioisosteric replacements and can influence the binding affinity and selectivity of molecules towards specific biological targets.

Recent studies have explored the potential of 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride in various therapeutic areas. One notable application is in the development of anticancer agents. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride has also been investigated for its potential as an antiviral agent. Preliminary studies suggest that it may have activity against certain RNA viruses, such as influenza and coronaviruses. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is believed to interfere with viral replication processes.

The synthesis of 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride involves several well-established chemical reactions. The difluoromethoxy group can be introduced using difluoromethylating reagents such as Selectfluor or diethylaminosulfur trifluoride (DAST). The hydrazinyl moiety can be generated through the reaction of a suitable hydrazine derivative with an appropriate electrophile. These synthetic routes provide a robust and scalable method for producing this compound, making it accessible for further research and development.

From a safety perspective, 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride should be handled with care due to its reactivity and potential for forming unstable intermediates. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Additionally, environmental considerations should be taken into account during the synthesis and disposal of this compound to ensure compliance with regulatory guidelines.

In conclusion, 4-(Difluoromethoxy)-2-hydrazinylbenzyl chloride (CAS No. 1805840-92-9) represents a promising compound with diverse therapeutic potential. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound may pave the way for the development of novel therapeutic agents in various disease areas.